4-cyclopropyl-6-(2-(2,6-dimethylmorpholino)-2-oxoethyl)-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one

• IUPAC Name: 4-cyclopropyl-6-[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl]-1-(4-fluorophenyl)pyrazolo[3,4-d]pyridazin-7-one
• InChI: InChI=1S/C22H24FN5O3/c1-13-10-26(11-14(2)31-13)19(29)12-27-22(30)21-18(20(25-27)15-3-4-15)9-24-28(21)17-7-5-16(23)6-8-17/h5-9,13-15H,3-4,10-12H2,1-2H3
• InChI Key: DYIDBMUWIPVNML-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=O)CN2C(=O)C3=C(C=NN3C4=CC=C(C=C4)F)C(=N2)C5CC5
• Molecular Formula: C22H24FN5O3
• Molecular Weight: 425.5 g/mol

Description

4-cyclopropyl-6-(2-(2,6-dimethylmorpholino)-2-oxoethyl)-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one is a useful research compound. Its molecular formula is C22H24FN5O3 and its molecular weight is 425.464. The purity is usually 95%.
BenchChem offers high-quality 4-cyclopropyl-6-(2-(2,6-dimethylmorpholino)-2-oxoethyl)-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-cyclopropyl-6-(2-(2,6-dimethylmorpholino)-2-oxoethyl)-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Inhibitor Potential and Biological Activity

Research has shown that compounds structurally related to "4-cyclopropyl-6-(2-(2,6-dimethylmorpholino)-2-oxoethyl)-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one" exhibit significant biological activities, such as anti-inflammatory, analgesic, and cytotoxic effects. For example, studies on quinazolinone derivatives have highlighted their potential as anti-inflammatory and analgesic agents, suggesting a possible pharmacological interest in compounds with similar structural features (Farag et al., 2012). Additionally, gold(I) heteroleptic complexes containing pyrazole-derived N-heterocyclic carbenes have been evaluated for their cytotoxic activities against cancer cell lines, indicating the relevance of pyrazole derivatives in cancer research (Sivaram et al., 2013).

Synthesis of Novel Heterocyclic Compounds

The chemical framework of "4-cyclopropyl-6-(2-(2,6-dimethylmorpholino)-2-oxoethyl)-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one" serves as a foundation for synthesizing a variety of heterocyclic compounds. Such endeavors are crucial for discovering new therapeutic agents and understanding the structure-activity relationships in medicinal chemistry. Research in this domain has led to the development of novel pyrazolopyranopyrimidine and pyrazolopyranotriazine derivatives with demonstrated antimicrobial activity, showcasing the utility of pyrazole-based compounds in creating new antibacterial and antifungal agents (Hafez et al., 2015).

Mechanistic Studies and Drug Development

Further research into compounds related to "4-cyclopropyl-6-(2-(2,6-dimethylmorpholino)-2-oxoethyl)-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one" includes mechanistic studies that could lead to the development of new drugs. For instance, the investigation of respiratory chain inhibition in cancer cells, combined with certain ketoacids, reveals a novel approach to induce cell death in cancer cells, highlighting the potential for developing new anticancer strategies (Sica et al., 2019).